Cas no 1936364-85-0 (2-Bromo-3-fluoro-4-iodoaniline)

• Product Name: 2-Bromo-3-fluoro-4-iodoaniline
• CAS No: 1936364-85-0
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• MDL: MFCD28397846
• CID: 4630574
• PubChem ID: 99770086
• Update Time: 2025-10-28

2-Bromo-3-fluoro-4-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-FLUORO-4-IODOANILINE
• AKOS037655265
• PS-10199
• CS-0311403
• E82645
• MFCD28397846
• 1936364-85-0
• 2-Bromo-3-fluoro-4-iodoaniline

• MDL： MFCD28397846
• Inchi： 1S/C6H4BrFIN/c7-5-4(10)2-1-3(9)6(5)8/h1-2H,10H2
• InChI Key： TTXBFIBGXTYPBS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1F)Br)N

Computed Properties

• Exact Mass: 314.85559g/mol
• Monoisotopic Mass: 314.85559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-Bromo-3-fluoro-4-iodoaniline

Introduction to 2-Bromo-3-fluoro-4-iodoaniline (CAS No. 1936364-85-0)

2-Bromo-3-fluoro-4-iodoaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and versatile reactivity. This compound, identified by the chemical abstracts service number CAS No. 1936364-85-0, features a benzene ring substituted with bromine, fluorine, and iodine atoms at the 2, 3, and 4 positions, respectively. Such a substitution pattern makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and functional materials.

The structural arrangement of halogen atoms on the aromatic ring imparts distinct electronic and steric effects, which can be exploited in various chemical transformations. The presence of both bromine and iodine allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings, enabling the construction of diverse molecular architectures. Additionally, the fluorine substituent can influence metabolic stability and binding affinity in drug-like molecules, making 2-Bromo-3-fluoro-4-iodoaniline a compound of great interest for medicinal chemists.

In recent years, there has been a surge in research focused on halogenated anilines due to their role as key building blocks in the synthesis of active pharmaceutical ingredients (APIs). The compound’s ability to serve as a precursor for more complex heterocycles and biaryl systems has been highlighted in several cutting-edge studies. For instance, researchers have demonstrated its utility in generating substituted anilines that exhibit potent biological activity against various targets, including enzymes and receptors involved in inflammatory pathways.

One notable application of 2-Bromo-3-fluoro-4-iodoaniline is in the development of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes, and targeting them has emerged as a promising strategy in drug discovery. The halogenated aniline core has been shown to enhance binding affinity through favorable interactions with hydrophobic pockets in protein targets. Furthermore, computational studies have predicted that modifications at the bromo and iodo positions can fine-tune the pharmacokinetic properties of resulting compounds.

The fluorine atom in 2-Bromo-3-fluoro-4-iodoaniline plays a particularly important role in modulating drug-like properties such as lipophilicity and metabolic stability. Fluorinated aromatic compounds are known to exhibit improved bioavailability and resistance to enzymatic degradation, attributes that are highly desirable in pharmaceutical development. Recent advances in fluorination chemistry have enabled the introduction of fluorine at specific positions with high precision, allowing for the optimization of these properties.

Another area where 2-Bromo-3-fluoro-4-iodoaniline has shown promise is in the synthesis of organic electronic materials. Halogenated aromatics are widely used in the fabrication of organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells due to their ability to form stable conjugated systems. The electron-withdrawing nature of bromine and fluorine enhances charge transport properties, while the iodine atom can serve as a site for further functionalization via metal-catalyzed reactions.

Recent breakthroughs in synthetic methodologies have further expanded the utility of 2-Bromo-3-fluoro-4-iodoaniline. For example, transition-metal-catalyzed C-H activation techniques have allowed for direct functionalization at positions adjacent to existing substituents, streamlining synthetic routes. Additionally, photoredox catalysis has been employed to achieve selective transformations under mild conditions, reducing unwanted side reactions. These advancements have made it possible to access previously inaccessible derivatives with enhanced functionality.

The pharmaceutical industry has also leveraged 2-Bromo-3-fluoro-4-iodoaniline in the development of antiviral and anticancer agents. The halogenated aniline scaffold has been incorporated into molecules that exhibit inhibitory activity against viral proteases and kinases. Structural modifications guided by bioisosteric replacements have led to compounds with improved efficacy and reduced toxicity. Furthermore, preclinical studies have demonstrated promising results in animal models for certain indications.

In conclusion,2-Bromo-3-fluoro-4-iodoaniline (CAS No. 1936364-85-0) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with tailored properties. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of innovation in pharmaceutical chemistry and materials science.